BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Safety and Handling
Precautions for Piperonylic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piperonylic acid

Cat. No.: B046476

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for piperonylic acid (CAS
No. 94-53-1), also known as 3,4-Methylenedioxybenzoic acid. The following sections detail the
hazardous properties, personal protection protocols, emergency procedures, and toxicological

information to ensure its safe use in a laboratory and drug development setting.

Hazard Identification and Classification

Piperonylic acid is classified as a hazardous substance. The Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals provides the following classifications:

Hazard Class Hazard Category Hazard Statement

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4
[21[3][4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

) H318: Causes serious eye
Serious Eye Damage/Eye
o Category 1/ 2A damage / H319: Causes
[rritation . o
serious eye Irritation

Specific Target Organ Toxicity, ]
) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o
o irritation
Tract Irritation)
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Signal Word: Danger, Warning
Hazard Pictograms:
e GHSO05: Corrosion

e GHSO07: Exclamation Mark

Physical and Chemical Properties

A summary of the key physical and chemical properties of piperonylic acid is provided below.

Property

Value Reference

Appearance

White to off-white or beige

crystalline solid/powder

Molecular Formula C8H604
Molecular Weight 166.13 g/mol
Melting Point 229-235 °C
Boiling Point 180 °C at 1 torr

. Very soluble in water. Soluble
Solubility )

in ethanol, acetone, and ether.

pKa 4.35

Toxicological Data

The toxicological properties of piperonylic acid have not been fully investigated. The available
acute toxicity data is summarized below. For related compounds like piperonyl butoxide,

studies have indicated potential for liver toxicity and reproductive effects in animal models.
However, these findings are not directly applicable to piperonylic acid and should be

interpreted with caution.
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Test Species Route Result Reference

LD50 Mouse Intraperitoneal >800 mg/kg

No conclusive evidence is available regarding the carcinogenicity, mutagenicity, or reproductive
toxicity of piperonylic acid. The International Agency for Research on Cancer (IARC) has not
classified piperonylic acid as a carcinogen.

Experimental Protocols

Detailed experimental protocols for the toxicological studies of piperonylic acid are not
publicly available. The provided data is based on standard toxicological testing methodologies.
For instance, acute toxicity studies like the LD50 test typically involve administering the
substance to animals at different doses to determine the dose that is lethal to 50% of the test
population.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling piperonylic acid to determine the
appropriate level of PPE. The following diagram outlines the recommended PPE.
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Recommended Personal Protective Equipment (PPE) for Handling Piperonylic Acid

Handling Piperonylic Acid

Use in a well-ventilated area
(e.g., fume hood)

Wear chemical safety goggles or face shield Wear compatible chemical-resistant gloves Wear a lab coat or other protective clothing If dust is generated, use a NIOSH-approved respirator

Click to download full resolution via product page

Caption: Recommended PPE for handling piperonylic acid.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Storage Conditions

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.
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« Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In the event of an emergency, follow these procedures.

Emergency Procedures for Piperonylic Acid Exposure

Inhalation Eye Contact

Remove contaminated clothing.
Wash skin with plenty of soap and water for at least 15 minutes.
Seek medical attention

Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, f present and easy to do. Continue rinsing
Seek immediate medical attention.

Click to download full resolution via product page

Caption: Emergency procedures for piperonylic acid exposure.

First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Move the person to fresh air. If

breathing is difficult, give
Inhalation oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

Immediately wash off with

soap and plenty of water for at
Skin Contact least 15 minutes. Remove

contaminated clothing and

shoes. Seek medical attention.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact ] o
easy to do. Continue rinsing
for at least 15 minutes. Seek

immediate medical attention.

Do NOT induce vomiting.

Never give anything by mouth
Ingestion to an unconscious person.

Rinse mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.
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Accidental Release Measures

o Personal Precautions: Wear appropriate personal protective equipment (see Section 5.1).
Avoid dust formation. Ensure adequate ventilation. Evacuate personnel to safe areas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

+ Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid
generating dust.

Disposal Considerations

Dispose of contents/container in accordance with local, regional, national, and international
regulations. Contact a licensed professional waste disposal service to dispose of this material.

This technical guide is intended to provide comprehensive safety and handling information for
piperonylic acid. It is imperative that all users read and understand this information before
working with this chemical. Always refer to the specific Safety Data Sheet (SDS) provided by
the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046476#safety-and-handling-precautions-for-
piperonylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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